Cas no 36321-41-2 (3-Pyridinecarboxylic acid, ammonium salt)

• Product Name: 3-Pyridinecarboxylic acid, ammonium salt
• CAS No: 36321-41-2
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 292483
• PubChem ID: 14678929
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, ammonium salt Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, ammonium salt
• DTXSID10189855
• 36321-41-2
• Niacin, ammonium salt
• Ammonium nicotinate

• Inchi： 1S/C6H5NO2.H3N/c8-6(9)5-2-1-3-7-4-5;/h1-4H,(H,8,9);1H3
• InChI Key： ONJIBHRZSUEBDS-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1)=O.N

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 89.52